Cas no 2171209-29-1 (3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid)

• Product Name: 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid
• CAS No: 2171209-29-1
• MF: C₂₅H₂₁FN₂O₅
• MW: 448.443050146103
• CID: 6073533
• PubChem ID: 165561849
• Update Time: 2025-06-07

3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid
• 2171209-29-1
• 3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-fluorobenzoic acid
• EN300-1505625

• Inchi： 1S/C25H21FN2O5/c1-14(23(29)28-21-12-6-11-19(22(21)26)24(30)31)27-25(32)33-13-20-17-9-4-2-7-15(17)16-8-3-5-10-18(16)20/h2-12,14,20H,13H2,1H3,(H,27,32)(H,28,29)(H,30,31)/t14-/m0/s1
• InChI Key： DTHGWIIRVLJZDZ-AWEZNQCLSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 448.14344994g/mol
• Monoisotopic Mass: 448.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid

Research Brief on 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid (CAS: 2171209-29-1)

In recent years, the compound 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid (CAS: 2171209-29-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorobenzoic acid moiety and Fmoc-protected amino acid derivative, has shown promising potential in drug discovery and development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems.

Recent studies have focused on the application of this compound as a key intermediate in the synthesis of novel peptide conjugates. Its structural features, including the fluorine atom and the Fmoc-protected amine, make it a versatile building block for the development of bioactive molecules. Researchers have utilized this compound in solid-phase peptide synthesis (SPPS) to create fluorinated peptides with enhanced stability and bioavailability. The presence of the fluorine atom is particularly noteworthy, as it can significantly influence the pharmacokinetic and pharmacodynamic properties of the resulting peptides.

One of the most notable advancements involving 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid is its role in the development of protease-resistant peptide therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that incorporating this compound into peptide backbones resulted in increased resistance to enzymatic degradation, thereby extending the half-life of therapeutic peptides in vivo. This finding has important implications for the treatment of chronic diseases, where prolonged drug action is often desirable.

Furthermore, the compound has been investigated for its potential in targeted drug delivery. Researchers have conjugated it with tumor-targeting peptides to create prodrugs that can selectively release active agents in cancerous tissues. The fluorobenzoic acid moiety serves as a linker that can be cleaved under specific physiological conditions, enabling controlled drug release. This approach has shown promise in preclinical models of cancer, with reduced off-target effects compared to conventional chemotherapy.

In addition to its therapeutic applications, 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid has also been employed as a tool in chemical biology research. Its fluorescent properties, derived from the Fmoc group, make it useful for tracking peptide uptake and localization in cellular systems. Recent work has utilized this compound to study peptide-membrane interactions and intracellular trafficking pathways, providing valuable insights into the mechanisms of peptide-based drug delivery.

Looking ahead, the continued exploration of 3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-fluorobenzoic acid is expected to yield further innovations in peptide therapeutics and drug delivery. Ongoing research is focusing on optimizing its synthetic routes to improve yield and purity, as well as exploring its potential in combination with other novel drug modalities. As the field of peptide-based medicines continues to expand, this compound is likely to remain a valuable asset in the medicinal chemist's toolkit.